5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide

• Molecular Formula: C10H15N3O2
• Molecular Weight: 209.24 g/mol
• IUPAC Name: 5-methyl-N-piperidin-4-yl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C10H15N3O2/c1-7-9(6-12-15-7)10(14)13-8-2-4-11-5-3-8/h6,8,11H,2-5H2,1H3,(H,13,14)
• InChI Key: OZZLRKDGMHGQPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)NC2CCNCC2

Description

5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide is a synthetic small molecule featuring a 1,2-oxazole (isoxazole) heterocycle linked to a piperidine ring via a carboxamide bridge. The 1,2-oxazole core is a privileged structure in medicinal chemistry and drug discovery, known to be present in various biologically active substances and neuroactive compounds . This scaffold is found in natural products such as muscimol and ibotenic acid, which are active on the central nervous system receptors, as well as in synthetic agonists like (S)-AMPA that target glutamate receptors . As a heterocyclic amino acid-like building block, this compound is suited for incorporation into peptide-like structures or for use in the construction of DNA-encoded chemical libraries, enabling the discovery of novel protein ligands . The piperidine moiety is a common pharmacophore that can contribute to molecular recognition and binding. The specific research applications and biological profile of this compound are areas for further investigation by qualified researchers. This product is strictly for Research Use Only and is not intended for diagnostic or therapeutic purposes.

Preparation Methods

Classical Synthetic Routes

The compound's synthesis typically follows a three-stage approach:

1.1 Piperidine Ring Preparation
Piperidine derivatives are synthesized via:

• Hydrogenation of pyridine derivatives using Pd/C or Raney Ni catalysts (60-80 psi H₂, 80-100°C)
• Cyclization of 1,5-diaminopentanes with ketones under acidic conditions (H₂SO₄, reflux, 12 hr)

1.2 Oxazole Ring Construction
Key methods for 1,2-oxazole formation:

Method	Reagents/Conditions	Yield (%)	Source
β-enamino ketoester route	NH₂OH·HCl, EtOH, 80°C, 6 hr	65-72
Haloketone cyclization	CH₃COCl, DMF, 0°C → rt, 24 hr	58-63
Nitrile-aldehyde route	ZnCl₂, toluene, 110°C, 8 hr	51-55

1.3 Amide Coupling
Final assembly uses:

• Carbodiimide-mediated coupling (EDC·HCl, DMAP, CH₂Cl₂, 0°C→rt, 12 hr)
• Mixed anhydride method (ClCO₂iPr, NMM, THF, -15°C)

Modern Optimization Approaches

Recent advancements enhance efficiency:

2.1 Microwave-Assisted Synthesis

• 300W irradiation reduces reaction time from 6 hr → 45 min
• Yields improve to 78-82% with reduced byproducts

2.2 Flow Chemistry Systems
Continuous flow parameters:

• Residence time: 8.5 min
• Temperature: 120°C
• Productivity: 12.6 g/hr

2.3 Chiral Resolution Techniques
For enantiomerically pure forms:

• Chiral HPLC (Chiralpak IC, hexane/i-PrOH 85:15, 2 mL/min)
• Kinetic resolution using lipase B (Novozym 435, vinyl acetate)

Purification & Characterization

Critical quality control steps include:

3.1 Crystallization Optimization

Solvent System	Purity (%)	Crystal Form	Source
EtOAc/hexane (1:3)	99.2	Needles
MeOH/H₂O (4:1)	98.7	Plates
Acetone/diethyl ether	99.5	Prisms

3.2 Spectroscopic Confirmation

• ¹H NMR (400 MHz, DMSO-d₆): δ 8.46 (s, 1H, oxazole-H), 4.12 (m, 1H, piperidine), 2.85 (m, 2H), 2.44 (s, 3H, CH₃)
• ¹³C NMR : 179.5 (C=O), 150.2 (oxazole C3), 108.3 (oxazole C4)
• HRMS : m/z 210.1234 [M+H]⁺ (calc. 210.1238)

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl group, leading to the formation of carboxylic acids or aldehydes.

Reduction: Reduction reactions can occur at the oxazole ring, leading to the formation of dihydro-oxazole derivatives.

Substitution: The compound can undergo substitution reactions, particularly at the piperidine ring, where various substituents can be introduced.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents for substitution reactions include alkyl halides and acyl chlorides.

Major Products:

Oxidation Products: Carboxylic acids, aldehydes.

Reduction Products: Dihydro-oxazole derivatives.

Substitution Products: Various substituted piperidine derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, particularly in asymmetric synthesis.

Material Science: It can be used in the synthesis of novel materials with unique electronic properties.

Biology:

Enzyme Inhibition: The compound can act as an inhibitor for certain enzymes, making it useful in biochemical research.

Receptor Binding: It can be used in studies involving receptor-ligand interactions.

Medicine:

Drug Development:

Diagnostics: It can be used in the development of diagnostic tools for detecting specific biomolecules.

Industry:

Agrochemicals: The compound can be used in the synthesis of agrochemicals, particularly as a precursor for herbicides and pesticides.

Polymers: It can be used in the synthesis of polymers with specific properties.

Mechanism of Action

The mechanism of action of 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to the active site of an enzyme, inhibiting its activity, or it can bind to a receptor, modulating its signaling pathways. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Key Analogs and Their Activities

Compound Name	N-Substituent	Biological Activity	Mechanism of Action	Reference
Leflunomide (HWA-486)	4-(Trifluoromethyl)phenyl	Immunosuppressive, anti-inflammatory	COX-2 inhibition; DHODH enzyme inhibition
Impurity-G	4-Methylphenyl	Not reported (teriflunomide impurity)	–
N-(2,6-Dichlorophenyl) analog	2,6-Dichlorophenyl	Immunomodulatory	Similar to leflunomide
3-(2-Chlorophenyl)-...	4-(Propan-2-yl)phenyl	Isoprenyl transferase inhibition	Enzyme inhibition (structural study)
5-Benzamido-N-(4-chlorophenyl)	4-Chlorophenyl	Anti-inflammatory, antibacterial	Carrageenan-induced reaction modulation
compound	2,3,4-Trifluorophenyl	Predicted anti-inflammatory	–

Substituent-Driven Pharmacological Insights

• Electron-Withdrawing Groups (e.g., CF₃ in leflunomide): Enhance metabolic stability and target binding. Leflunomide’s 4-(trifluoromethyl)phenyl group contributes to its high potency in suppressing T-cell-dependent immune responses .
• Halogenated Aryl Groups (e.g., 2,6-dichlorophenyl): Improve lipophilicity and membrane penetration. The N-(2,6-dichlorophenyl) analog exhibits immunomodulatory activity comparable to leflunomide but with uncharacterized efficacy differences .
• Alkyl/Aryl Hybrids (e.g., 4-(propan-2-yl)phenyl) : The 3-(2-chlorophenyl)-4-(propan-2-yl)phenyl analog inhibits isoprenyl transferase, suggesting utility in cancer or infectious diseases .

Physicochemical Properties

Compound	Molecular Weight	LogP (Predicted)	Water Solubility	Key Feature
Leflunomide	270.21	3.64	Low	High metabolic stability
N-(2,6-Dichlorophenyl)	285.13	4.12	Very low	Enhanced lipophilicity
compound	284.23	3.89	Moderate	Fluorine-enhanced binding

Structural-Activity Relationship (SAR) Trends

Aryl vs. Heteroaryl Substitution: Aryl groups (e.g., phenyl, chlorophenyl) dominate in immunosuppressive analogs, while heteroaryl or aliphatic groups (e.g., piperidin-4-yl) remain underexplored.

Positional Effects: Substituents at the para position (e.g., CF₃ in leflunomide) optimize steric and electronic interactions with enzymatic targets like DHODH .

Biological Activity

5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide is a heterocyclic compound that has garnered attention in medicinal chemistry due to its promising biological activities, particularly in antimicrobial and anticancer applications. This article delves into its biological activity, synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide is C$_{12}$H$_{16}$N$_{2}$O$_{2}$, with a molecular weight of approximately 246.69 g/mol. The compound features a unique structure that includes a methyl group, a piperidine moiety, and an oxazole ring, which contribute to its diverse biological properties.

Antimicrobial Properties

Research indicates that 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide exhibits significant antimicrobial activity. It has been tested against various bacterial strains and fungi, demonstrating efficacy in inhibiting growth. The structure–activity relationship (SAR) studies suggest that the presence of electron-withdrawing groups enhances its antimicrobial potency.

Anticancer Activity

The compound has shown potential as an anticancer agent by modulating specific enzymes and receptors involved in cell proliferation and apoptosis. Mechanistically, it binds to targets that may inhibit pathways critical for cancer cell survival. For instance, studies have indicated that it can induce apoptosis in cancer cells by disrupting mitochondrial function and promoting the degradation of respiratory chain complex subunits .

The biological activity of 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide is primarily attributed to its ability to interact with various biological targets:

• Enzyme Inhibition : The compound inhibits specific enzymes involved in metabolic pathways associated with cancer progression.
• Receptor Modulation : It modulates the activity of receptors linked to cell signaling pathways, potentially altering cellular responses to external stimuli.

Study 1: Antimicrobial Efficacy

A study evaluated the antimicrobial activity of 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide against Gram-positive and Gram-negative bacteria. The results showed that the compound exhibited notable antibacterial effects with Minimum Inhibitory Concentration (MIC) values ranging from 32 µg/mL to 128 µg/mL for different strains. Additionally, antifungal assays revealed effective inhibition against Candida species .

Study 2: Anticancer Activity in Hepatocellular Carcinoma

In another investigation focused on hepatocellular carcinoma (HCC), the compound was shown to inhibit the proliferation of HCCLM3 cells with an IC$_{50}$ value of 3.1 µM. The mechanism involved the induction of apoptosis through mitochondrial dysfunction and activation of caspase pathways . This highlights its potential as a therapeutic agent for liver cancer.

Comparative Analysis with Similar Compounds

To better understand the unique properties of 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide, a comparison with structurally similar compounds is presented below:

Compound Name	Structural Features	Unique Aspects
5-Methyl-2-(piperidin-4-yl)-1,3-benzoxazole	Benzene ring instead of oxazole	Different biological activities due to aromaticity
2-(4-Piperidinyl)-1,3-oxazole	Lacks methyl and carboxylic acid groups	Simpler structure may lead to different reactivity
5-Methyl-2-(piperidin-4-yl)-1,3-imidazole	Contains an imidazole ring instead of an oxazole	Different electronic properties affecting interactions

Q & A

Q. What are the critical steps and reaction conditions for synthesizing 5-Methyl-N-(piperidin-4-yl)-1,2-oxazole-4-carboxamide?

The synthesis involves multi-step reactions, typically starting with the formation of the oxazole ring followed by coupling with the piperidine moiety. Key steps include:

• Amide bond formation : Carboxylic acid activation (e.g., using EDCI or HATU) and coupling with the piperidine amine under inert conditions.
• Heterocyclic ring construction : Cyclization of precursors (e.g., nitrile oxides with alkynes) under controlled temperatures (60–80°C). Critical parameters include solvent choice (polar aprotic solvents like DMF or acetonitrile), reaction time (12–24 hours), and stoichiometric ratios to minimize side products .

Q. Which characterization techniques are essential to confirm the structural integrity of this compound?

• Nuclear Magnetic Resonance (NMR) : ¹H and ¹³C NMR to verify proton environments and carbon frameworks, ensuring correct substitution patterns (e.g., oxazole C-5 methyl group at ~2.4 ppm) .
• Infrared (IR) Spectroscopy : Confirmation of functional groups (e.g., C=O stretch at ~1650–1700 cm⁻¹ for the carboxamide) .
• Single-crystal X-ray diffraction : Definitive structural validation, particularly for resolving stereochemical ambiguities .

Q. How can researchers design preliminary biological assays to evaluate its therapeutic potential?

Initial screening should focus on:

• Target binding assays : Surface plasmon resonance (SPR) or fluorescence polarization to assess affinity for receptors (e.g., kinases, GPCRs).
• Cellular viability tests : MTT or CellTiter-Glo assays against disease-relevant cell lines (e.g., cancer, microbial).
• ADME profiling : Microsomal stability and permeability assays (Caco-2/PAMPA) to gauge pharmacokinetic properties .

Advanced Research Questions

Q. What statistical and experimental design methods optimize reaction conditions for higher yields?

• Factorial Design : A 2³ factorial design (temperature, solvent, catalyst) identifies interaction effects and optimal parameter combinations. For example, higher yields (>75%) may require DMF at 70°C with a 1.2:1 reagent ratio .
• Response Surface Methodology (RSM) : Models non-linear relationships between variables (e.g., time vs. purity) to predict maxima in reaction efficiency .

Q. How can computational methods accelerate reaction pathway discovery for derivatives?

• Quantum Chemical Calculations : Use density functional theory (DFT) to map transition states and identify low-energy pathways for heterocycle formation.
• Machine Learning (ML) : Train models on existing reaction datasets to predict feasible substituents or regioselectivity.
• ICReDD Framework : Integrate computational predictions (e.g., activation energies) with high-throughput experimentation to validate pathways .

Q. How should researchers resolve contradictions between biological assay results (e.g., inconsistent IC₅₀ values)?

• Dose-response validation : Repeat assays with standardized protocols (e.g., fixed incubation times, cell passage numbers).
• Off-target profiling : Use proteome-wide screens (e.g., kinome arrays) to identify confounding interactions.
• Structural analogs testing : Compare activity trends to isolate substituent-specific effects .

Application-Oriented Questions

Q. What strategies validate the compound’s mechanism of action in disease models?

• Target engagement assays : Cellular thermal shift assays (CETSA) or pull-down experiments with tagged proteins.
• Gene knockout/knockdown : CRISPR/Cas9-mediated deletion of putative targets to confirm phenotype rescue.
• In vivo efficacy studies : Xenograft models (e.g., tumor volume reduction) paired with biomarker analysis (e.g., phosphorylation levels) .